Cas no 1342044-07-8 (4-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminobutanamide)

• Product Name: 4-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminobutanamide
• CAS No: 1342044-07-8
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 5896122
• PubChem ID: 63039556
• Update Time: 2025-10-05

4-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminobutanamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-butanamide, 2-methyl-α-[(1-methylethyl)amino]-
• 2-(Isopropylamino)-4-(2-methyl-1h-imidazol-1-yl)butanamide
• 4-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminobutanamide
• 4-(2-methyl-1H-imidazol-1-yl)-2-[(propan-2-yl)amino]butanamide
• EN300-1139781
• AKOS012338965
• CS-0292612
• 1342044-07-8

• Inchi： 1S/C11H20N4O/c1-8(2)14-10(11(12)16)4-6-15-7-5-13-9(15)3/h5,7-8,10,14H,4,6H2,1-3H3,(H2,12,16)
• InChI Key： ZCQHTCFYIBORAU-UHFFFAOYSA-N
• SMILES： C(N1C=CN=C1C)CC(C(=O)N)NC(C)C

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 448.1±40.0 °C(Predicted)
• pka: 15.97±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminobutanamide

4-(2-Methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminobutanamide: A Comprehensive Overview

The compound 4-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminobutanamide, identified by the CAS number 1342044-07-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazole derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule incorporates an imidazole ring, a propanamine group, and a butanamide moiety, making it a unique candidate for further exploration in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminobutanamide. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only enhance the yield but also reduce the environmental footprint, aligning with the principles of green chemistry. The ability to synthesize this compound in large quantities has paved the way for its application in preclinical studies and industrial-scale production.

The biological activity of 4-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminobutanamide has been a focal point of recent investigations. Studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation in animal models. Additionally, this compound has shown moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. These findings underscore its potential role in the development of therapeutic agents for conditions like Alzheimer's disease and other inflammatory disorders.

In terms of pharmacokinetics, 4-(2-methyl-1H-imidazol-1-yli)-butanamide exhibits favorable absorption profiles, making it a suitable candidate for oral drug delivery systems. Its bioavailability and metabolic stability have been evaluated in vitro and in vivo, revealing that it undergoes minimal first-pass metabolism, which is advantageous for maintaining therapeutic concentrations. Furthermore, preliminary toxicity studies indicate that this compound has a relatively low toxicity profile, suggesting its safety for further clinical evaluation.

The structural versatility of CAS No. 1342044–07–8 allows for extensive modifications to enhance its pharmacological properties. For instance, researchers have explored substituent effects on the imidazole ring to improve binding affinity to target proteins. These modifications have led to derivatives with enhanced selectivity and potency against specific molecular targets. Such tailored approaches are critical in addressing unmet medical needs and advancing personalized medicine.

In conclusion, 4-(2-methyl-H-imidazol-yli)-butanamide, or CAS No. 1342044–07–8, represents a promising compound with multifaceted applications across various scientific domains. Its synthesis methodologies, biological activities, pharmacokinetic profiles, and structural modifications highlight its potential as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovative advancements in chemical and pharmaceutical sciences.